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Compound of Interest

Compound Name: Acetoxime benzoate

Cat. No.: B2968106

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Acetoxime benzoate (CAS No. 942-89-2). The following sections detail the compound's
properties, potential hazards, and recommended procedures for its safe use in a laboratory
setting. All quantitative data has been summarized in structured tables for ease of reference,
and key procedures are visualized through diagrams.

Chemical and Physical Properties

Acetoxime benzoate is a white to light yellow crystalline powder.[1] A summary of its key
physical and chemical properties is provided in the table below.

Property Value Source

Molecular Formula C10H11NO2 [1112][3]

Molecular Weight 177.2 g/mol [11[2][3]

Appearance White to light yellow o
powder/crystal

Melting Point 42 °C

Boiling Point 120 °C at 1.5 mmHg

CAS Number 942-89-2 [11[3114]
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Safety and Hazard Information

Detailed hazard classification for Acetoxime benzoate is not readily available in the provided
search results.[1] However, based on information for similar oxime compounds and general
chemical safety principles, caution should be exercised when handling this substance. One
source indicates that it is irritating to the eyes, respiratory system, and skin.

For the related compound Acetoxime (CAS No. 127-06-0), the following hazards are identified:
o Flammable solid.[5][6][7][8]

o Causes serious eye damage.[5][7][8]

o May cause an allergic skin reaction.[7]

e Suspected of causing cancer.[7]

e May cause drowsiness or dizziness.[7]

e May cause damage to organs (blood) through prolonged or repeated exposure.[5][7]

Given these potential hazards for a closely related compound, it is prudent to handle
Acetoxime benzoate with a high degree of caution and to utilize appropriate personal
protective equipment.

Handling and Storage

Proper handling and storage procedures are crucial to minimize risk when working with
Acetoxime benzoate.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[5]
¢ Avoid contact with skin, eyes, and clothing.[5][7]

» Avoid inhalation of dust.[5]
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o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[5][7]

o Keep away from heat, sparks, and open flames.[5][6][7]

e Ground and bond containers and receiving equipment to prevent static discharge.[5][6]
e Wash hands thoroughly after handling.[7]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

o Store locked up.[6][7]

o Store in a designated flammables area.[5]

e Incompatible materials include strong oxidizing agents.[5]

Experimental Protocols

No specific experimental protocols for Acetoxime benzoate were found in the provided search
results. The following is a generalized workflow for handling a solid chemical like Acetoxime
benzoate in a laboratory setting.
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General Experimental Workflow for Handling Solid Chemicals

Preparation
- Review SDS
- Don appropriate PPE

roceed with caution

Weighing
- Use fume hood or ventilated enclosure
- Tare balance with weigh boat

ransfer carefully

Dispensing
- Carefully transfer solid to reaction vessel
- Avoid creating dust

nitiate experiment

Reaction
- Conduct reaction in appropriate glassware
- Monitor reaction conditions

pon completion

Work-up & Purification
- Follow established protocol
- Handle all waste appropriately

ost-purification

Clean-up
- Decontaminate glassware and work area
- Dispose of waste in labeled containers

inal step

Storage
- Store remaining chemical in a tightly sealed container
- Return to designated storage area

Click to download full resolution via product page

General workflow for handling solid chemicals.
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Emergency Procedures

In the event of an emergency, follow these procedures.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[5][6]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes.[6][9] If irritation persists, seek medical attention.[9]

 Inhalation: Move the exposed person to fresh air.[6][9] If breathing is difficult, give oxygen.[8]
If not breathing, give artificial respiration.[9] Seek medical attention.[9]

 Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[6] Never give anything by
mouth to an unconscious person.[5][6] Seek immediate medical attention.[9]

First Aid Procedures for Acetoxime Benzoate Exposure

Type of Exposure

Eye Contact Skin Contact Inhalation Ingestion
I

/ / Immediate Action\ \

Flush with water for 15 mins Remove clothing, wash with soap & water Move to fresh air, provide oxygen if needed Rinse mouth, do not induce vomiting

Medical Attention

Seek IMMEDIATE medical attention Seek medical attention if irritation persists Seek medical attention Seek IMMEDIATE medical attention

Click to download full resolution via product page

First aid procedures for different exposure routes.
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[5]

o Specific Hazards: Hazardous combustion products may include carbon oxides (CO, COz)
and nitrogen oxides (NOx).[5] Containers may explode when heated.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][10]

Accidental Release Measures:

o Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation.[5]
Avoid dust formation.[5] Remove all sources of ignition.[5]

e Environmental Precautions: Prevent product from entering drains or waterways.[5][11]
o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[5]
Personal Protective Equipment (PPE)

The following PPE is recommended when handling Acetoxime benzoate:

o Eye/Face Protection: Tight-sealing safety goggles.[5]

o Skin Protection: Impervious gloves and protective clothing to prevent skin contact.[5]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Biological Pathways and Experimental Data

There is no information in the provided search results regarding specific biological signaling
pathways for Acetoxime benzoate. The focus of the available literature is on its chemical
properties and safety handling. Similarly, no specific experimental protocols beyond general
handling were identified.
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Disclaimer

This document is intended as a guide for trained professionals and should not be considered a
substitute for a comprehensive risk assessment. Always consult the most up-to-date Safety
Data Sheet (SDS) from the supplier before handling this chemical. All users should be trained
in proper laboratory techniques and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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